Cas no 108994-73-6 (6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile)

• Product Name: 6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile
• CAS No: 108994-73-6
• MF: C₉H₈N₂
• MW: 144.173221588135
• CID: 128243
• PubChem ID: 589020
• Update Time: 2025-10-19

6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile
• 5H-Cyclopenta[b]pyridine-3-carbonitrile,6,7-dihydro-
• 5H-Cyclopenta[b]pyridine-3-carbonitrile,6,7-dihydro-(9CI)
• (5H)1-Pyrindine-3-carbonitrile, 6,7-dihydro-
• 5H-1-Pyrindine-3-carbonitrile, 6,7-dihydro-
• 6,7-Dihydro-5H-[1]pyrindine-3-carbonitrile
• InChI=1/C9H8N2/c10-5-7-4-8-2-1-3-9(8)11-6-7/h4,6H,1-3H2
• SCHEMBL846320
• CBSWJMBIOWVOOC-UHFFFAOYSA-
• 6,7-Dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile #
• 108994-73-6

• Inchi： 1S/C9H8N2/c10-5-7-4-8-2-1-3-9(8)11-6-7/h4,6H,1-3H2
• InChI Key： CBSWJMBIOWVOOC-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=C2C=1CCC2

Computed Properties

• Exact Mass: 144.06884
• Monoisotopic Mass: 144.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68

Additional information on 6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile

Introduction to 6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile (CAS No. 108994-73-6)

6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile, with the chemical identifier CAS No. 108994-73-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocycles, characterized by a nitrogen atom embedded within a six-membered aromatic ring. The structural motif of 6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile incorporates a cyclopentane ring fused to a pyridine ring, with a nitrile group (-CN) substituent at the 3-position. This unique structural configuration imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The synthesis and exploration of 6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile have been the focus of numerous studies due to its potential pharmacological applications. The nitrile group in this compound serves as a versatile functional handle, allowing for further chemical modifications that can enhance its biological activity. Researchers have leveraged this scaffold to design and synthesize derivatives with targeted pharmacological effects, including anti-inflammatory, anticancer, and antimicrobial properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors for various therapeutic targets. The Cyclopenta[b]pyridine core structure has emerged as a privileged scaffold in drug discovery, exhibiting favorable pharmacokinetic profiles and binding affinity to biological receptors. The introduction of the nitrile group at the 3-position enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy. Furthermore, computational studies have suggested that 6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile may interact with specific protein targets through hydrogen bonding and hydrophobic interactions, making it an attractive candidate for structure-based drug design.

One of the most compelling aspects of 6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile is its potential in oncology research. Preclinical studies have demonstrated that derivatives of this compound can inhibit the activity of key enzymes involved in cancer cell proliferation and survival. For instance, modifications to the nitrile group have been shown to enhance binding affinity to enzymes such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs). These findings have opened up new avenues for developing next-generation anticancer agents that target aberrant signaling pathways in cancer cells.

The role of Cyclopenta[b]pyridine derivatives in central nervous system (CNS) drug discovery is another area of active investigation. The structural framework of this heterocycle allows for effective blood-brain barrier penetration, which is essential for treating neurological disorders. Researchers have explored modifications to the cyclopentane ring and the pyridine core to optimize CNS penetration while maintaining biological activity. Notably, some derivatives have shown promise in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease by modulating neurotransmitter systems or inhibiting pathological protein aggregation.

Advances in synthetic methodologies have also contributed to the growing interest in 6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile. Modern synthetic strategies enable efficient construction of complex derivatives with high enantioselectivity and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in elaborating the scaffold while preserving its pharmacological relevance. These advancements not only accelerate drug discovery but also allow for greater molecular diversity, increasing the likelihood of identifying novel lead compounds with improved therapeutic profiles.

The pharmacokinetic properties of 6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile derivatives are another critical consideration in drug development. Studies have shown that modifications to the nitrile group can influence metabolic stability and excretion pathways. For example, incorporating electron-withdrawing groups adjacent to the nitrile moiety can enhance metabolic resistance against cytochrome P450 enzymes, prolonging the half-life of the drug in vivo. Conversely, modifications that promote rapid clearance may be desirable for certain therapeutic applications where short-term efficacy is preferred.

In conclusion,6,7-dihydro-5H-Cyclopenta[b]pyridine-3-carbonitrile (CAS No. 108994-73-6) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and functional versatility make it an attractive candidate for developing drugs targeting various diseases, particularly cancer and neurological disorders. Ongoing research continues to uncover new synthetic strategies and pharmacological applications for this compound and its derivatives, underscoring its importance in modern medicinal chemistry.